N-(3-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride

• IUPAC Name: N-(3-fluorophenyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide;hydrochloride
• InChI: InChI=1S/C18H16FN3O3S.ClH/c1-22(12-18(23)21-15-6-3-5-14(19)10-15)26(24,25)17-7-2-4-13-11-20-9-8-16(13)17;/h2-11H,12H2,1H3,(H,21,23);1H
• InChI Key: CSUMZTXAVCOQEX-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC(=CC=C1)F)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl
• Molecular Formula: C18H17ClFN3O3S
• Molecular Weight: 409.9 g/mol

Description

N-(3-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a sulfonamide derivative that has been synthesized using a specific method, which will be discussed in detail in The mechanism of action, biochemical and physiological effects, advantages, and limitations of using this compound in lab experiments will also be explored.

Scientific Research Applications

Anticancer Activity

Sulfonamide derivatives, including compounds structurally related to N-(3-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride, have been synthesized and evaluated for their anticancer activities. One study found that certain sulfonamide compounds exhibited significant cytotoxic activity against breast and colon cancer cell lines, highlighting the potential of sulfonamide derivatives in cancer therapy (Ghorab et al., 2015).

Antimalarial Activity

Research into derivatives of isoquinoline has also shown promising antimalarial properties. A study on the synthesis and quantitative structure-activity relationships of certain isoquinoline derivatives demonstrated excellent activity against resistant strains of Plasmodium berghei in mice. These findings suggest the potential of these compounds in developing new antimalarial drugs (Werbel et al., 1986).

Structural and Fluorescence Properties

The structural aspects of isoquinoline derivatives have been extensively studied, revealing that some compounds form crystalline salts or complexes with enhanced fluorescence properties when treated with mineral acids. This has implications for the development of novel fluorescent materials for various applications (Karmakar et al., 2007).

Neuroprotective and Anti-Epileptic Potential

Derivatives of isoquinoline, including those with sulfonamide groups, have been identified as strong candidates for anti-epileptic drugs (AEDs). These compounds exhibit broad-spectrum anti-convulsant activity in various models, suggesting their potential in treating epilepsy (Tanaka et al., 2019).